3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid

• IUPAC Name: 3-[(4-fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid
• InChI: InChI=1S/C13H16FNO4/c1-13(2,12(17)18)7-15-11(16)8-4-5-9(14)10(6-8)19-3/h4-6H,7H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key: WTQKRZWOFHOQRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=CC(=C(C=C1)F)OC)C(=O)O
• Molecular Formula: C13H16FNO4
• Molecular Weight: 269.27 g/mol

Description

3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid, also known as FMMDP, is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). FMMDP has been found to exhibit potent anti-inflammatory and analgesic activities in preclinical studies.

Mechanism of Action

The mechanism of action of 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid is not fully understood, but it is believed to involve the inhibition of pro-inflammatory cytokines and COX-2. 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid may also act on other targets involved in the inflammatory response, such as nuclear factor kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).
Biochemical and Physiological Effects:
3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid has been shown to reduce inflammation and pain in preclinical studies. It has also been found to have a good safety profile, with no significant toxicity observed in animal studies. However, further studies are needed to fully characterize the biochemical and physiological effects of 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid.

Advantages and Limitations for Lab Experiments

3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid has several advantages for lab experiments, such as its potent anti-inflammatory and analgesic activities and its good safety profile. However, 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid is a relatively new compound, and its synthesis may be challenging for some researchers. In addition, further studies are needed to determine the optimal dosing and administration regimens for 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid.

Future Directions

There are several future directions for the study of 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid. One potential area of research is the development of 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid-based therapies for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is the investigation of the molecular targets and mechanisms of action of 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid. Finally, further studies are needed to determine the safety and efficacy of 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid in clinical trials.

Synthesis Methods

The synthesis of 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid involves the reaction of 4-fluoro-3-methoxybenzoyl chloride with 2,2-dimethyl-3-aminopropanoic acid in the presence of a base. The reaction proceeds via an amide bond formation and yields 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid as a white solid with a melting point of 140-142°C.

Scientific Research Applications

3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid has been extensively studied for its anti-inflammatory and analgesic properties. In preclinical studies, 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and reduce the expression of cyclooxygenase-2 (COX-2), which is an enzyme involved in the synthesis of prostaglandins. 3-[(4-Fluoro-3-methoxybenzoyl)amino]-2,2-dimethylpropanoic acid has also been shown to alleviate pain in animal models of acute and chronic pain.